
Application Notes and Protocols: Preparation of
Creatine Phosphate Dipotassium Salt Stock

Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

Sarcosine, N-

(phosphonoamidino)-, dipotassium

salt

Cat. No.: B102907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Creatine phosphate, a high-energy phosphate compound, plays a pivotal role in cellular energy

homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal

muscle and the brain. The transfer of its phosphate group to ADP to regenerate ATP forms the

basis of the creatine-creatine phosphate energy shuttle. Creatine phosphate dipotassium salt is

a readily soluble and stable form of creatine phosphate, making it a valuable reagent in a

variety of biochemical and physiological studies. These application notes provide a detailed

protocol for the preparation of a stock solution of creatine phosphate dipotassium salt for

research use.

Data Presentation
A summary of the key quantitative data for creatine phosphate dipotassium salt is presented in

the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b102907?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 287.29 g/mol [1]

Solubility in Water 5 mg/mL [2][3]

Appearance White solid [2][3]

Storage of Solid -20°C [2][3]

Stock Solution Stability
Up to 3 months at -20°C

(aliquoted)
[2][3]

Stock Solution Storage -20°C or -80°C [2][4]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a stock solution of creatine

phosphate dipotassium salt.

Materials and Equipment:

Creatine phosphate dipotassium salt (powder)

Nuclease-free water or appropriate buffer (e.g., PBS)

Analytical balance

Spatula

Weighing paper or boat

Conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes for aliquoting
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-20°C freezer

Procedure:

Determine the Desired Concentration and Volume: Decide on the final concentration and

total volume of the stock solution required for your experiments. For this example, we will

prepare 10 mL of a 10 mg/mL stock solution.

Calculate the Required Mass: Use the following formula to calculate the mass of creatine

phosphate dipotassium salt needed:

Mass (g) = Concentration (g/L) x Volume (L)

Example Calculation:

Desired Concentration = 10 mg/mL = 10 g/L

Desired Volume = 10 mL = 0.01 L

Mass = 10 g/L x 0.01 L = 0.1 g = 100 mg

Weigh the Compound:

Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.

Carefully weigh out the calculated mass (100 mg in this example) of the creatine

phosphate dipotassium salt powder using a spatula.

Dissolve the Compound:

Transfer the weighed powder into a conical tube.

Add a portion of the solvent (e.g., 8 mL of nuclease-free water) to the tube.

Vortex the tube thoroughly until the powder is completely dissolved. The solution should

be clear and colorless.
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Once dissolved, add the remaining solvent to reach the final desired volume (10 mL in this

example).

Aliquot and Store:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to

aliquot the stock solution.[4]

Dispense the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Clearly label each aliquot with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for up to 3 months.[2][3] For longer-term storage, -80°C can be

used.[4]

Mandatory Visualization
The following diagram illustrates the workflow for preparing the creatine phosphate dipotassium

salt stock solution.
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Stock Solution Preparation Workflow

1. Calculate Required Mass
(Concentration x Volume)

2. Weigh Creatine Phosphate
Dipotassium Salt

3. Dissolve in Solvent
(e.g., Nuclease-free Water)

4. Vortex Until
Completely Dissolved

5. Aliquot into
Single-Use Tubes

6. Store Aliquots
at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing creatine phosphate dipotassium salt stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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